Cas no 2228365-59-9 (tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate
• CAS No: 2228365-59-9
• MF: C₁₃H₂₀F₃NO₃
• MW: 295.298014640808
• CID: 6029797
• PubChem ID: 165621010
• Update Time: 2025-06-14

tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate
• tert-Butyl (4-(2,2,2-trifluoroacetyl)cyclohexyl)carbamate
• 2228365-59-9
• tert-butyl N-[4-(trifluoroacetyl)cyclohexyl]carbamate
• EN300-1874628

• Inchi： 1S/C13H20F3NO3/c1-12(2,3)20-11(19)17-9-6-4-8(5-7-9)10(18)13(14,15)16/h8-9H,4-7H2,1-3H3,(H,17,19)
• InChI Key： XKHVJKKBMNWHIG-UHFFFAOYSA-N
• SMILES： FC(C(C1CCC(CC1)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 295.13952799g/mol
• Monoisotopic Mass: 295.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate (CAS No. 2228365-59-9)

The compound tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate (CAS No. 2228365-59-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a trifluoroacetyl group and a tert-butyl carbamate moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and other bioactive molecules. The presence of the cyclohexyl ring further enhances its stability, making it a valuable building block for complex molecular architectures.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 2228365-59-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its synthesis and purification methods are topics of interest, as optimizing these processes can lead to higher yields and cost-effective production.

Another area where tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate shines is in the field of peptide mimetics. Its ability to mimic natural peptide structures while offering superior resistance to enzymatic degradation makes it a prime candidate for designing novel therapeutics. This is particularly relevant given the current focus on targeted drug delivery and personalized medicine, where researchers seek compounds that can be tailored to specific biological targets. The trifluoroacetyl group, in particular, is known to influence binding affinity and selectivity, making this compound a valuable tool in ligand design.

From a synthetic perspective, the compound's tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis. This feature has led to its adoption in multi-step synthetic routes, where selective deprotection is required. The Boc group's stability under various reaction conditions ensures that tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate can be employed in diverse chemical transformations without compromising its integrity. This versatility is a key reason why it is frequently cited in patents and research papers related to heterocyclic chemistry and catalysis.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some fluorinated compounds that raise concerns about persistence in the environment, tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate is designed to balance efficacy with environmental safety. This aligns with the broader industry shift toward green chemistry and sustainable practices. Researchers are actively investigating its degradation pathways and ecological impact, ensuring that its use complies with global regulatory standards.

In summary, tert-butyl N-4-(trifluoroacetyl)cyclohexylcarbamate (CAS No. 2228365-59-9) is a multifaceted compound with applications spanning drug development, synthetic chemistry, and materials science. Its structural uniqueness, combined with its functional versatility, positions it as a critical component in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in the years to come.